4-Chloro-6-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}pyrimidin-2-amine

• IUPAC Name: 4-chloro-6-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]pyrimidin-2-amine
• InChI: InChI=1S/C15H15ClF3N5/c16-12-9-13(22-14(20)21-12)24-6-4-23(5-7-24)11-3-1-2-10(8-11)15(17,18)19/h1-3,8-9H,4-7H2,(H2,20,21,22)
• InChI Key: ZGNTXWGGMPYKDK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC(=C2)C(F)(F)F)C3=CC(=NC(=N3)N)Cl
• Molecular Formula: C15H15ClF3N5
• Molecular Weight: 357.76 g/mol

Description

4-Chloro-6-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}pyrimidin-2-amine, commonly referred to as 4-C6-TFPP, is an organic compound that has been widely studied in the scientific community. This compound has a wide range of applications, from medicinal chemistry to organic synthesis. It is a versatile reagent, which makes it a useful tool for researchers.

Mechanism of Action

The mechanism of action of 4-C6-TFPP is not yet fully understood. However, it is known that the compound interacts with various proteins and enzymes, which can lead to changes in biochemical and physiological processes. For example, it has been found to interact with the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter release.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-C6-TFPP are not yet fully understood. However, it has been found to interact with various proteins and enzymes, which can lead to changes in biochemical and physiological processes. For example, it has been found to interact with the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter release. Additionally, it has been found to interact with other proteins, such as G-protein coupled receptors, which can lead to changes in cell signaling pathways.

Advantages and Limitations for Lab Experiments

4-C6-TFPP is a useful reagent for a variety of laboratory experiments. It is relatively stable and can be easily synthesized using a variety of methods. Additionally, it is relatively inexpensive and can be obtained in high purity. However, it is important to note that the compound is toxic and should be handled with care.

Future Directions

There are a number of potential future directions for research involving 4-C6-TFPP. These include further investigation into its mechanism of action, its potential therapeutic applications, and its interactions with other proteins and enzymes. Additionally, research into the synthesis of new derivatives of the compound could lead to new applications. Finally, further research into the safety and toxicity of the compound could lead to improved safety protocols for handling the compound in the laboratory.

Scientific Research Applications

4-C6-TFPP has been widely used in the scientific community for a variety of applications. It is a useful reagent for organic synthesis, as it can be used to synthesize a variety of compounds. It has also been used in medicinal chemistry, as it has been found to have potential therapeutic effects. Additionally, it has been used in biochemical and physiological research, as it has been found to interact with various proteins and enzymes.